Cas no 2490709-17-4 (Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1))

Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1) is a spirocyclic compound featuring a benzisothiazole and piperidine framework with a sulfone moiety. The hydrochloride salt form enhances its stability and solubility, making it suitable for pharmaceutical and chemical research applications. The rigid spiro structure contributes to its potential as a versatile intermediate in medicinal chemistry, particularly for targeting central nervous system (CNS) disorders or as a scaffold for bioactive molecule development. Its well-defined crystalline form ensures consistent purity and handling properties. This compound is of interest for its structural uniqueness and potential utility in drug discovery and synthesis optimization.
Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1) structure
2490709-17-4 structure
Product Name:Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1)
CAS No:2490709-17-4
MF:C11H15ClN2O2S
MW:274.767000436783
CID:5165271
Update Time:2025-05-22

Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1)
    • Inchi: 1S/C11H14N2O2S.ClH/c14-16(15)11(5-7-12-8-6-11)9-3-1-2-4-10(9)13-16;/h1-4,12-13H,5-8H2;1H
    • InChI Key: QTYUQJIAROFUQJ-UHFFFAOYSA-N
    • SMILES: O=S1(NC2=CC=CC=C2C21CCNCC2)=O.Cl

Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1696443-250mg
1h-Spiro[benzo[c]isothiazole-3,4'-piperidine] 2,2-dioxide hydrochloride
2490709-17-4 98%
250mg
¥7662 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1696443-1g
1h-Spiro[benzo[c]isothiazole-3,4'-piperidine] 2,2-dioxide hydrochloride
2490709-17-4 98%
1g
¥22113 2023-04-14

Additional information on Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1)

Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No. 2490709-17-4, commonly referred to as Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1), is a highly specialized chemical entity with significant potential in various fields. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. The benzisothiazole core of the molecule is a key structural element that contributes to its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry. The spiro structure in this compound ensures a rigid framework that can enhance bioavailability and target specificity. The benzisothiazole moiety is particularly valuable due to its ability to act as a scaffold for various functional groups, enabling the design of molecules with diverse pharmacological profiles. This makes the compound an attractive candidate for exploring new therapeutic agents.

The hydrochloride salt form of this compound is notable for its stability and solubility properties. These characteristics are crucial for its potential use in pharmaceutical formulations. The dioxide group within the structure adds an additional layer of functionality, potentially influencing the compound's reactivity and biological activity. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, ensuring its readiness for large-scale applications.

In terms of applications, this compound has shown promise in several areas. Its antimicrobial properties have been explored in recent studies, making it a potential candidate for developing new antibiotics. Additionally, the compound's ability to act as a catalyst in organic reactions has been investigated, opening up possibilities in green chemistry and sustainable synthesis methods.

From a structural perspective, the spiro linkage between the benzisothiazole and piperidine rings introduces steric hindrance that can influence the molecule's interactions with biological targets. This feature is particularly advantageous in designing drugs with high specificity and reduced off-target effects. The piperidine ring contributes to the molecule's flexibility while maintaining overall structural integrity.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at atomic levels. These studies have provided insights into its electronic properties and interaction patterns with biological systems. Such computational approaches are pivotal in guiding experimental efforts and accelerating drug discovery processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The formation of the spiro linkage is a critical step that demands careful optimization to ensure high yields and product quality. Researchers have explored various synthetic pathways, including coupling reactions and cyclization techniques, to achieve the desired structure efficiently.

In conclusion, Spiro[2,1-benzisothiazole-3(1H),4'-piperidine], 2,2-dioxide, hydrochloride (1:1) represents a significant advancement in chemical design with broad implications across multiple disciplines. Its unique structure and functional groups make it a versatile tool for exploring new therapeutic strategies and materials science innovations. As research continues to unfold, this compound is poised to play an increasingly important role in advancing modern science and technology.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd